Cas no 2377610-42-7 (2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester)

• Product Name: 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester
• CAS No: 2377610-42-7
• MF: C₁₄H₁₇BBrF₃O₄S
• MW: 429.057593107224
• CID: 5524719
• Update Time: 2025-06-11

2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester

• Inchi： 1S/C14H17BBrF3O4S/c1-12(2)13(3,4)23-15(22-12)11-7-10(6-5-9(11)8-16)24(20,21)14(17,18)19/h5-7H,8H2,1-4H3
• InChI Key： OYCPVZMMHYZTPE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(S(C(F)(F)F)(=O)=O)=CC=C1CBr

Additional information on 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester

Introduction to 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester (CAS No. 2377610-42-7)

2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester (CAS No. 2377610-42-7) is a versatile and highly functionalized compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a bromomethyl group, a trifluoromethanesulfonyl moiety, and a boronic acid pinacol ester, making it an ideal building block for a wide range of chemical transformations and applications.

The bromomethyl group in 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups and the formation of complex molecular architectures. This feature is particularly valuable in the synthesis of bioactive molecules and pharmaceutical intermediates, where precise control over molecular structure is crucial.

The trifluoromethanesulfonyl moiety, on the other hand, imparts unique electronic and steric properties to the molecule. The strong electron-withdrawing effect of the trifluoromethyl group can influence the reactivity and stability of the compound, making it suitable for applications where enhanced chemical stability or specific electronic properties are desired. This functionality is often exploited in the design of catalysts, ligands, and materials with tailored properties.

The boronic acid pinacol ester functionality in 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester is a key feature that enables its use in Suzuki-Miyaura coupling reactions. These reactions are widely employed in organic synthesis for the formation of carbon-carbon bonds, particularly in the synthesis of complex organic molecules such as natural products and pharmaceuticals. The pinacol ester protects the boronic acid from oxidation and hydrolysis, ensuring its stability during storage and reaction conditions.

Recent research has highlighted the potential of 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester in various advanced applications. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of novel anticancer agents. The bromomethyl group allows for the introduction of bioactive moieties, while the trifluoromethanesulfonyl group enhances the lipophilicity and cellular uptake of the resulting compounds. Additionally, the boronic acid pinacol ester facilitates efficient coupling reactions to form complex molecular structures with high regioselectivity.

In materials science, 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester has been explored for its potential in the development of functional polymers and coatings. The trifluoromethanesulfonyl group can improve the thermal stability and mechanical properties of polymers, while the bromomethyl group can be used to introduce cross-linking sites or other functional groups. These properties make it an attractive candidate for applications in electronics, coatings, and advanced materials.

The synthetic versatility of 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester has also been demonstrated in several recent publications. Researchers have reported efficient methods for its preparation using palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques. These methods have enabled the large-scale production of this compound with high purity and yield, making it more accessible for both academic research and industrial applications.

In conclusion, 2-Bromomethyl-5-(trifluoromethanesulfonyl)phenylboronic acid pinacol ester (CAS No. 2377610-42-7) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of reactive functionalities makes it an invaluable building block for the development of novel compounds with diverse properties and applications. As research continues to advance in these fields, this compound is likely to play an increasingly important role in driving innovation and progress.